Cas no 1805328-10-2 (4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine)

• Product Name: 4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine
• CAS No: 1805328-10-2
• MF: C₆H₂Cl₂F₂IN
• MW: 323.894058704376
• CID: 4850229
• Update Time: 2025-05-21

4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H2Cl2F2IN/c7-2-1-3(8)12-6(11)4(2)5(9)10/h1,5H
• InChI Key： LFJMIIWLEROEBL-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine

4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805328-10-2): A Versatile Halogenated Pyridine Derivative in Modern Chemistry

The 4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine (CAS 1805328-10-2) represents a highly functionalized halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This polyhalogenated pyridine compound features a unique combination of chlorine, fluorine, and iodine substituents, making it a valuable building block for heterocyclic synthesis. The strategic placement of multiple halogens on the pyridine ring offers diverse reactivity patterns that researchers are actively exploring for drug discovery and crop protection applications.

Recent trends in medicinal chemistry have shown growing interest in fluorinated pyridines due to their ability to modulate biological activity and improve metabolic stability. The difluoromethyl group at the 3-position of this compound is particularly noteworthy, as this moiety has become a popular bioisostere in modern drug design. Pharmaceutical researchers are investigating 4,6-dichloro-2-iodopyridine derivatives as potential intermediates for kinase inhibitors and other targeted therapies, especially in oncology and inflammation research.

The iodo substituent at the 2-position provides an excellent handle for cross-coupling reactions, making CAS 1805328-10-2 a versatile intermediate for palladium-catalyzed transformations. This characteristic aligns with current industry demands for efficient C-H functionalization methods and late-stage diversification strategies. Many synthetic chemists are searching for information about "iodopyridine coupling reactions" and "difluoromethyl pyridine synthesis," reflecting the compound's relevance in contemporary organic chemistry.

In agrochemical applications, the 4,6-dichloro-3-(difluoromethyl)pyridine scaffold has shown promise as a precursor for novel crop protection agents. The combination of halogen atoms contributes to improved pesticidal activity and environmental stability, addressing current challenges in sustainable agriculture. Researchers are particularly interested in how the difluoromethyl group affects the biological profile of resulting compounds, as this modification often enhances systemic mobility in plants.

The synthetic utility of 1805328-10-2 extends to material science applications, where halogenated pyridines serve as precursors for functional materials. The compound's ability to participate in various nucleophilic substitution reactions makes it valuable for creating π-conjugated systems with tailored electronic properties. This aspect has gained attention in the development of organic semiconductors and photovoltaic materials, responding to the growing demand for renewable energy solutions.

From a regulatory perspective, 4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine falls into the category of specialty chemicals with controlled handling requirements. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be observed when working with halogenated compounds. The scientific community continues to investigate "safe handling of polyhalogenated pyridines" and "green chemistry approaches" to minimize environmental impact during synthesis and application.

The commercial availability of CAS 1805328-10-2 has increased in recent years, reflecting its growing importance in chemical research. Suppliers typically offer this compound with high purity specifications (>97%) to meet the demands of pharmaceutical development and academic research. Market analyses show rising interest in "custom synthesis of halogenated pyridines" and "building blocks for drug discovery," positioning this compound as a valuable asset in the fine chemicals sector.

Future research directions for 4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine include exploring its potential in catalysis and ligand design. The unique electronic properties imparted by the combination of different halogens may enable novel applications in asymmetric synthesis and transition metal complexes. Additionally, the compound's reactivity profile suggests possible utility in click chemistry and bioconjugation strategies, areas that have seen exponential growth in recent years.

For researchers working with halogenated heterocycles, understanding the structure-activity relationships of compounds like 1805328-10-2 is crucial. The presence of multiple halogen atoms allows for systematic modification of electronic and steric properties, enabling fine-tuning of biological activity or material characteristics. This aligns with current industry needs for "rational design of functional molecules" and "molecular property optimization."

In conclusion, 4,6-Dichloro-3-(difluoromethyl)-2-iodopyridine (CAS 1805328-10-2) represents a sophisticated chemical tool with broad applications across multiple scientific disciplines. Its unique combination of halogen substituents provides exceptional versatility for molecular construction, addressing key challenges in drug development, agricultural chemistry, and advanced materials. As research continues to uncover new applications for this compound, its importance in synthetic chemistry is expected to grow significantly in the coming years.